3-(1-Benzofuran-2-yl)-2-oxopropanoic acid
Overview
Description
“3-(1-Benzofuran-2-yl)-2-oxopropanoic acid” is a chemical compound with the molecular formula C11H9O3 . It belongs to the class of compounds known as benzofurans .
Synthesis Analysis
Benzofuran compounds, including “3-(1-Benzofuran-2-yl)-2-oxopropanoic acid”, can be synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C - and O -allyl isomerization followed by ring-closing metathesis . Another method involves the electrophilic cyclization reaction of o-anisole- and o-thioanisole-substituted ynamides with I2, NBS, and NCS to give 3-halogenated 2-amidobenzofurans and 2-amidobenzothiophenes .
Molecular Structure Analysis
The molecular structure of “3-(1-Benzofuran-2-yl)-2-oxopropanoic acid” consists of a benzofuran ring attached to a propanoic acid group . The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials .
Chemical Reactions Analysis
Benzofuran compounds, including “3-(1-Benzofuran-2-yl)-2-oxopropanoic acid”, can undergo various chemical reactions. For instance, some 3-iodo-2-amidobenzofurans can be further transferred into 3-aryl-, 3-alkynyl, and 3-vinyl-2-amidobenzofurans via Pd-catalyzed cross-coupling reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(1-Benzofuran-2-yl)-2-oxopropanoic acid” include a molecular formula of C11H9O3 and an average mass of 189.188 Da .
Scientific Research Applications
Anti-Tumor Activity
Benzofuran compounds, including “3-(1-Benzofuran-2-yl)-2-oxopropanoic acid”, have been shown to have strong anti-tumor activities . They could potentially be used in the development of new cancer treatments.
Antibacterial Properties
Benzofuran derivatives have demonstrated antibacterial properties . This suggests that “3-(1-Benzofuran-2-yl)-2-oxopropanoic acid” could be used in the development of new antibacterial drugs.
Anti-Oxidative Activity
Benzofuran compounds have been found to have anti-oxidative activities . This means that “3-(1-Benzofuran-2-yl)-2-oxopropanoic acid” could potentially be used in the development of drugs to combat oxidative stress in the body.
Anti-Viral Properties
Benzofuran compounds have shown anti-viral activities . This suggests that “3-(1-Benzofuran-2-yl)-2-oxopropanoic acid” could be used in the development of new antiviral drugs.
Anti-Hepatitis C Virus Activity
A recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity . This suggests that “3-(1-Benzofuran-2-yl)-2-oxopropanoic acid” could potentially be used in the development of new treatments for hepatitis C.
Use in Synthesis of Other Compounds
Benzofuran derivatives, including “3-(1-Benzofuran-2-yl)-2-oxopropanoic acid”, can be used in the synthesis of other compounds . This makes them valuable in various areas of chemical research and pharmaceutical development.
Mechanism of Action
Future Directions
Benzofuran compounds, including “3-(1-Benzofuran-2-yl)-2-oxopropanoic acid”, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their potential applications in many aspects . Future research could focus on further exploring the biological activities and potential applications of these compounds as drugs .
properties
IUPAC Name |
3-(1-benzofuran-2-yl)-2-oxopropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O4/c12-9(11(13)14)6-8-5-7-3-1-2-4-10(7)15-8/h1-5H,6H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTDAVGQFYDIVBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)CC(=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Benzofuran-2-yl)-2-oxopropanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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